Cas no 5213-49-0 (2,4-Dinitro-1H-imidazole)

• Product Name: 2,4-Dinitro-1H-imidazole
• CAS No: 5213-49-0
• MF: C₃H₂N₄O₄
• MW: 158.072379589081
• MDL: MFCD00516999
• CID: 94806
• PubChem ID: 21275
• Update Time: 2025-07-02

2,4-Dinitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dinitroimidazole
• 2,4-Dinitro-1H-imidazole
• 2,4-dinitro-3H-imidazole
• 2,5-Dinitro-1H-imidazole
• 2,4-dinitro-1(3)H-imidazole
• 2,4-dinitro-1H-imidazole(SALTDATA: FREE)
• 2,5-Dinitroimidazole
• Imidazole,2,4-dinitro
• Imidazole,2,5-dinitro
• KA 121
• EN300-174721
• BCP24315
• SCHEMBL12441774
• AS-37813
• AKOS005172151
• BB 0260742
• NSC 342704
• FT-0660855
• AKOS025394725
• WLN: T5M CNJ BNW DNW
• Imidazole,4-dinitro-
• 1H-Imidazole,4-dinitro-
• 2,4-Dinitro-1H-imidazole #
• AMY10071
• J-507379
• Imidazole, 2,5-dinitro-
• AKOS015966685
• DTXSID70200136
• A7661
• 1H-Imidazole, 2,4-dinitro-
• Imidazole,5-dinitro-
• SCHEMBL64072
• CHEMBL3230461
• NSC-342704
• WLN: T5M CNJ BNW ENW
• 5213-49-0
• Imidazole, 2,4-dinitro-
• NSC342704
• STK506070
• DTXCID70122627
• 2,4(5)-Dinitroimidazole; 2,4-Dinitro-1H-imidazole; 2,4-Dinitroimidazole; 2,5-Dinitroimidazole; KA 121; NSC 342704
• DB-071488
• imidazole, 2,4(5)-dinitro-

• MDL： MFCD00516999
• Inchi： 1S/C3H2N4O4/c8-6(9)2-1-4-3(5-2)7(10)11/h1H,(H,4,5)
• InChI Key： FLDSOXFRYVOGFK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C([N+](=O)[O-])N1)=O

Computed Properties

• Exact Mass: 158.00800
• Monoisotopic Mass: 158.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.867
• Boiling Point: 503.1°C at 760 mmHg
• Flash Point: 258.1°C
• Refractive Index: 1.676
• PSA: 120.32000
• LogP: 1.27250

2,4-Dinitro-1H-imidazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,4-Dinitro-1H-imidazole

Professional Introduction to 2,4-Dinitro-1H-imidazole (CAS No. 5213-49-0)

2,4-Dinitro-1H-imidazole, with the chemical formula C₃H₂N₄O₄ and CAS number 5213-49-0, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its versatile structural properties and potential applications. This compound belongs to the imidazole class, which is well-known for its presence in numerous biologically active molecules, including pharmaceuticals and agrochemicals. The introduction of nitro groups at the 2 and 4 positions of the imidazole ring introduces unique reactivity and electronic characteristics, making it a valuable scaffold for further chemical modifications and functionalization.

The synthesis of 2,4-dinitro-1H-imidazole typically involves the nitration of appropriately substituted imidazole precursors. The nitration process is carefully controlled to ensure regioselectivity, as imidazole rings can undergo nitration at multiple positions. Advanced synthetic methodologies, such as catalytic nitration or electrochemical nitration, have been explored to enhance yield and purity while minimizing byproduct formation. These techniques are particularly important in pharmaceutical applications where high purity is essential for subsequent derivatization and biological testing.

In recent years, 2,4-dinitro-1H-imidazole has been studied for its potential in various pharmaceutical applications. The nitro groups in this compound can serve as pharmacophores or handles for further chemical transformations, enabling the development of novel drug candidates. For instance, researchers have investigated its role in modulating enzyme activity and inhibiting inflammatory pathways. Preliminary studies suggest that derivatives of 2,4-dinitro-1H-imidazole may exhibit properties relevant to treating conditions such as neurodegenerative diseases and autoimmune disorders. The compound's ability to interact with biological targets through both hydrogen bonding and π-stacking interactions makes it an attractive candidate for structure-based drug design.

Additionally, 2,4-dinitro-1H-imidazole has shown promise in the field of material science, particularly as a precursor for advanced materials with tailored electronic properties. The presence of electron-withdrawing nitro groups enhances the electron affinity of the molecule, making it useful in applications such as organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its incorporation into polymer matrices to improve charge transport properties. Furthermore, the compound's stability under various environmental conditions makes it suitable for use in harsh industrial processes where durability is critical.

The biological activity of 2,4-dinitro-1H-imidazole has been further elucidated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind to specific protein targets with high affinity, suggesting potential therapeutic utility. For example, studies indicate that certain derivatives may interfere with bacterial DNA gyrase activity, making them candidates for developing novel antibiotics. These findings underscore the importance of 2,4-dinitro-1H-imidazole as a versatile building block in medicinal chemistry.

In terms of analytical chemistry, 2,4-dinitro-1H-imidazole can be accurately characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. High-performance liquid chromatography (HPLC) coupled with UV-Vis detection is commonly employed for purification and quantification purposes. These analytical methods ensure that the compound meets stringent quality standards before being used in downstream applications.

The future prospects of 2,4-dinitro-1H-imidazole are vast and multifaceted. Ongoing research aims to optimize synthetic routes for higher yields and greener methodologies. Additionally, exploring new derivatives through combinatorial chemistry may uncover novel bioactive compounds with enhanced therapeutic profiles. In materials science, integrating this compound into advanced nanomaterials could lead to breakthroughs in electronics and energy storage technologies.

In conclusion, 2,4-Dinitro-1H-imidazole (CAS No. 5213-49-0) is a remarkable compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in pharmaceuticals and materials science alike. As our understanding of its properties continues to grow, 2,4-dinitro-1H-imidazole is poised to play a crucial role in the development of next-generation therapeutics and advanced materials.